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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known safety and handling

procedures for 2-(hydroxymethyl)menthol. Due to a scarcity of direct toxicological data for

this specific menthol derivative, this guide synthesizes available physicochemical properties

and extrapolates safety and handling protocols from its parent compound, menthol. All

quantitative data is presented in structured tables for clarity, and key procedural workflows are

visualized using diagrams. This document is intended to serve as a foundational resource for

laboratory personnel and researchers engaged in the study and application of 2-
(hydroxymethyl)menthol, promoting a culture of safety and informed handling.

Introduction
2-(hydroxymethyl)menthol, a derivative of the well-known monoterpenoid menthol, is a

compound of interest in various research and development sectors. Its structural similarity to

menthol suggests potential applications in flavoring, fragrance, and as a cooling agent.

However, the introduction of a hydroxymethyl group can alter the molecule's physicochemical

properties, biological activity, and toxicological profile. This guide aims to provide a thorough

understanding of the available safety information and to establish best practices for its handling

in a laboratory setting.
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Physicochemical Properties
A clear understanding of a compound's physical and chemical properties is fundamental to its

safe handling and use. The following table summarizes the available data for 2-
(hydroxymethyl)menthol and provides a comparison with its parent compound, (±)-menthol.

Property 2-(hydroxymethyl)menthol (±)-Menthol

CAS Number 51210-01-6[1] 89-78-1

Molecular Formula C11H22O2[2] C10H20O

Molecular Weight 186.29 g/mol 156.27 g/mol

Appearance
Not explicitly stated; likely a

crystalline solid.
White crystalline solid[3]

Boiling Point
291.00 to 292.00 °C

(estimated)[1]
216 °C

Melting Point Not available 34 - 36 °C

Flash Point 132.30 °C (estimated)[1] Not available

Solubility in Water
234.2 mg/L @ 25 °C

(estimated)[1]
Slightly soluble

logP (o/w) 2.047 (estimated)[1] 3.40 at 37 °C

Hazard Identification and Classification
Direct hazard classification for 2-(hydroxymethyl)menthol is not readily available in public

databases[1][4]. Therefore, the hazard profile of menthol is used as a conservative surrogate.

Based on the Safety Data Sheets for (±)-menthol, the following hazards are identified:

Skin Irritation (Category 2): Causes skin irritation.

Serious Eye Irritation (Category 2A): Causes serious eye irritation.

Harmful to Aquatic Life (Category 3).
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It is crucial to handle 2-(hydroxymethyl)menthol with the assumption that it carries similar

risks until specific toxicological studies are conducted.

Safety and Handling
Engineering Controls

Work in a well-ventilated area. Use of a chemical fume hood is recommended, especially

when handling powders or generating aerosols[5].

Ensure eyewash stations and safety showers are readily accessible[5].

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield[5].

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber)[5][6].

Skin and Body Protection: Wear a laboratory coat and appropriate protective clothing to

prevent skin contact[6].

Respiratory Protection: If ventilation is inadequate or if dusts are generated, a NIOSH-

approved respirator with a particulate filter is recommended[6].

Hygiene Measures
Wash hands thoroughly after handling and before eating, drinking, or smoking.

Remove contaminated clothing and wash it before reuse.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place[5].

Keep away from incompatible materials such as strong oxidizing agents.

Spills and Disposal
Spills: In case of a spill, avoid generating dust. Sweep up the material and place it in a

suitable, closed container for disposal. Ventilate the area and wash the spill site after
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material pickup is complete[6].

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow the substance to enter drains or waterways.

Toxicological Information
As previously stated, specific toxicological data for 2-(hydroxymethyl)menthol is not currently

available[1]. The following table summarizes the key toxicological endpoints for (±)-menthol,

which should be considered as a potential indicator for 2-(hydroxymethyl)menthol until

specific data is generated.

Toxicological Endpoint Data for (±)-Menthol

Acute Oral Toxicity (LD50) Rat: 3,180 mg/kg

Skin Corrosion/Irritation Rabbit: Causes skin irritation

Serious Eye Damage/Irritation Rabbit: Causes serious eye irritation

Respiratory or Skin Sensitization Guinea pig: Not a sensitizer (Buehler Test)

Germ Cell Mutagenicity
Mutagenicity (mammal cell test): chromosome

aberration

Carcinogenicity
Not classified as a carcinogen by IARC, NTP, or

OSHA

Experimental Protocols and Workflows
While specific experimental protocols for 2-(hydroxymethyl)menthol are not detailed in the

available literature, general procedures for handling crystalline organic compounds should be

followed.

General Weighing and Handling Protocol
Preparation: Don appropriate PPE. Ensure the work area (e.g., chemical fume hood, balance

enclosure) is clean and decontaminated.
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Weighing: Use a tared, appropriate container. Carefully transfer the required amount of 2-
(hydroxymethyl)menthol using a clean spatula. Avoid generating dust.

Dissolution: If preparing a solution, add the solvent to the solid slowly and stir to dissolve.

Cleanup: Clean any spills immediately. Decontaminate the work surface and utensils.

Storage: Securely close the container of the stock material and return it to the designated

storage area.

Conceptual Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of a crystalline

chemical like 2-(hydroxymethyl)menthol in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15176484?utm_src=pdf-body
https://www.benchchem.com/product/b15176484?utm_src=pdf-body
https://www.benchchem.com/product/b15176484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assess Hazards
(Review SDS/Literature)

Select & Don PPE
(Gloves, Goggles, Lab Coat)

Prepare Work Area
(Fume Hood, Clean Surface)

Retrieve Chemical

Perform Experiment
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Decontaminate
(Work Area, Equipment)

Properly Store Chemical Dispose of Waste

Remove & Clean PPE

Click to download full resolution via product page

Conceptual workflow for safe chemical handling.

Potential Metabolic Pathways
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The metabolism of 2-(hydroxymethyl)menthol has not been explicitly studied. However,

based on the known metabolic pathways of menthol, a hypothetical pathway can be proposed.

Menthol is primarily metabolized in the liver via glucuronidation and oxidation. The presence of

an additional hydroxyl group in 2-(hydroxymethyl)menthol provides another site for

conjugation or oxidation.

The following diagram illustrates a potential metabolic pathway, extrapolated from the known

metabolism of menthol.

Potential Metabolic Pathway

2-(hydroxymethyl)menthol

Phase I Metabolism
(Oxidation via CYPs)

Phase II Metabolism
(Glucuronidation via UGTs)

Oxidized Metabolites

Glucuronide Conjugates

Excretion
(Urine, Feces)

Click to download full resolution via product page
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Hypothesized metabolic pathway for 2-(hydroxymethyl)menthol.

Disclaimer: This proposed pathway is purely hypothetical and based on the metabolism of a

related compound. Further research is required to elucidate the actual metabolic fate of 2-
(hydroxymethyl)menthol.

Conclusion
While direct and comprehensive safety and toxicological data for 2-(hydroxymethyl)menthol
are currently lacking, a conservative approach to its handling is warranted. By extrapolating

from the known properties and hazards of menthol, and by adhering to standard laboratory

safety protocols for crystalline organic compounds, researchers can minimize potential risks. It

is imperative that future studies on 2-(hydroxymethyl)menthol include a thorough evaluation

of its toxicological profile to fill the existing data gaps and ensure its safe use in all applications.

This guide should be used as a starting point for risk assessment and be supplemented with

any new information as it becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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